Cas no 1804941-03-4 (4-Amino-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1804941-03-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4847706
• Update Time: 2025-09-27

4-Amino-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H8F2N2O/c8-7(9)6-2-4(10)1-5(3-12)11-6/h1-2,7,12H,3H2,(H2,10,11)
• InChI Key： PLOFTIBZVWDBLV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CO)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)pyridine-6-methanol

Comprehensive Overview of 4-Amino-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1804941-03-4)

4-Amino-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1804941-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with an amino group, a difluoromethyl group, and a methanol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its difluoromethyl group can enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated pyridine derivatives like 4-Amino-2-(difluoromethyl)pyridine-6-methanol has surged, driven by their role in developing next-generation therapeutics. Fluorination is a key strategy in modern medicinal chemistry, as it can improve a compound's binding affinity and pharmacokinetic properties. This compound's amino and methanol functionalities further expand its utility, enabling diverse chemical modifications for targeted applications. Its CAS No. 1804941-03-4 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

The synthesis of 4-Amino-2-(difluoromethyl)pyridine-6-methanol involves multi-step organic reactions, often starting from commercially available pyridine precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can affect downstream applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. Its difluoromethyl group, in particular, requires careful handling during synthesis to avoid unwanted side reactions.

Beyond pharmaceuticals, 4-Amino-2-(difluoromethyl)pyridine-6-methanol is explored in material science and catalysis. Its ability to act as a ligand or building block for functional materials has opened new avenues for innovation. For instance, its incorporation into metal-organic frameworks (MOFs) or polymers can impart unique properties like thermal stability or fluorescence. These applications align with the broader trend of sustainable chemistry, where researchers seek eco-friendly alternatives to traditional materials.

As the scientific community continues to investigate 4-Amino-2-(difluoromethyl)pyridine-6-methanol, its CAS No. 1804941-03-4 remains a focal point for patent filings and peer-reviewed publications. The compound's versatility and potential for customization make it a valuable asset in interdisciplinary research. Whether in drug development, agrochemicals, or advanced materials, this compound exemplifies the intersection of innovation and practicality in modern chemistry.